Cas no 680619-58-3 (Spiro[2.5]octane-1-carboxamide, (1S)- (9CI))

• Product Name: Spiro[2.5]octane-1-carboxamide, (1S)- (9CI)
• CAS No: 680619-58-3
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 968559
• PubChem ID: 10080584
• Update Time: 2025-04-19

Spiro[2.5]octane-1-carboxamide, (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]octane-1-carboxamide, (1S)- (9CI)
• SCHEMBL1633724
• (S)-Spiro[2.5]octane-1-carboxamide
• 680619-58-3

• Inchi： 1S/C9H15NO/c10-8(11)7-6-9(7)4-2-1-3-5-9/h7H,1-6H2,(H2,10,11)/t7-/m1/s1
• InChI Key： HDQONKBOIFNIBM-SSDOTTSWSA-N
• SMILES： O=C([C@H]1CC21CCCCC2)N

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų